4-ethyl-3-[(4-methylbenzyl)sulfanyl]-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole

• Molecular Formula: C17H19N3S2
• Molecular Weight: 329.5 g/mol
• IUPAC Name: 4-ethyl-3-[(4-methylphenyl)methylsulfanyl]-5-(thiophen-2-ylmethyl)-1,2,4-triazole
• InChI: InChI=1S/C17H19N3S2/c1-3-20-16(11-15-5-4-10-21-15)18-19-17(20)22-12-14-8-6-13(2)7-9-14/h4-10H,3,11-12H2,1-2H3
• InChI Key: GKZFZESUFOECFV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)C)CC3=CC=CS3

Description

4-ETHYL-3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE is a heterocyclic compound that belongs to the class of 1,2,4-triazoles

Preparation Methods

The synthesis of 4-ETHYL-3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE typically involves multi-step reactions. One common synthetic route includes the following steps:

Formation of the Triazole Ring: The triazole ring is formed through the cyclization of appropriate precursors under controlled conditions.

Introduction of the Ethyl Group: The ethyl group is introduced via alkylation reactions.

Attachment of the (4-METHYLBENZYL)SULFANYL Group:

Attachment of the (2-THIENYLMETHYL) Group:

Chemical Reactions Analysis

4-ETHYL-3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of corresponding reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfur atom, leading to the formation of various derivatives.

Scientific Research Applications

4-ETHYL-3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 4-ETHYL-3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

4-ETHYL-3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE can be compared with other similar compounds such as:

4-ETHYL-3-[(4-METHYLBENZYL)SULFANYL]-5-[1-PHENYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]-4H-1,2,4-TRIAZOLE: This compound has a similar structure but with different substituents, leading to different chemical and biological properties.

4-ETHYL-3-(4-ISOPROPYLPHENYL)-5-[(4-METHYLBENZYL)SULFANYL]-4H-1,2,4-TRIAZOLE: Another similar compound with variations in the substituents, affecting its reactivity and applications.

These comparisons highlight the uniqueness of 4-ETHYL-3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYLMETHYL)-4H-1,2,4-TRIAZOLE in terms of its specific substituents and their impact on its properties and applications.